Cas no 567-72-6 (Cholesta-3,5-dien-7-one)

• Product Name: Cholesta-3,5-dien-7-one
• CAS No: 567-72-6
• MF: C₂₇H₄₂O
• MW: 382.62178850174
• CID: 369201
• PubChem ID: 5283627
• Update Time: 2025-08-03

Cholesta-3,5-dien-7-one Chemical and Physical Properties

Names and Identifiers

• Cholesta-3,5-dien-7-one
• .δ.3,5-Cholestadien-7-one
• CHOLESTA-3,5-DIENE-7-ONE-D7
• 3,5-cholestadien-7-one
• 7-Ketocholesta-3,5-diene
• 7-oxo-3,5-cholestadiene
• 7-oxocholesta-3,5-diene
• cholest-3,5-dien-7-one
• cholest-3,5-diene-7-one
• Cholesta-3,5-dien-7-on
• 567-72-6
• EINECS 209-305-5
• AI3-52863
• NS00043319
• Q63399676
• NSC-134914
• NSC-18180
• SCHEMBL2482339
• AKOS040755675
• Cholesta-3,5-diene-7-one
• BDBM50580362
• TTXJJFWWNDJDNR-CZRUWHASSA-N
• NSC 134914
• CAY10787
• 6XJ9029P2X
• LMST01010058
• .DELTA.3,5-Cholestadien-7-one
• (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one
• UNII-6XJ9029P2X
• CHEMBL5086854

• Inchi： 1S/C27H42O/c1-18(2)9-8-10-19(3)21-12-13-22-25-23(14-16-27(21,22)5)26(4)15-7-6-11-20(26)17-24(25)28/h6,11,17-19,21-23,25H,7-10,12-16H2,1-5H3/t19-,21-,22+,23+,25+,26+,27-/m1/s1
• InChI Key： TTXJJFWWNDJDNR-CZRUWHASSA-N
• SMILES： O=C1C=C2C=CCC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]21

Computed Properties

• Exact Mass: 382.32376
• Monoisotopic Mass: 382.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 7.37290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids